Cas no 921787-73-7 (2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide)

• Product Name: 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide
• CAS No: 921787-73-7
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 6536140
• Update Time: 2025-08-05

2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide
• 2-methyl-N-[4-[(1-methyl-2-oxo-3H-indol-5-yl)sulfamoyl]phenyl]propanamide

• Inchi： 1S/C19H21N3O4S/c1-12(2)19(24)20-14-4-7-16(8-5-14)27(25,26)21-15-6-9-17-13(10-15)11-18(23)22(17)3/h4-10,12,21H,11H2,1-3H3,(H,20,24)
• InChI Key： PCCBLELLQZSRPK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CC(=O)N3C)(=O)=O)C=C1)(=O)C(C)C

Additional information on 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide

Comprehensive Overview of 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide (CAS No. 921787-73-7)

2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide (CAS No. 921787-73-7) is a specialized organic compound with significant potential in pharmaceutical research and development. This molecule features a unique structural framework, combining an indole core with a sulfonamide linkage and a propanamide moiety. Its molecular complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

The compound's CAS number 921787-73-7 serves as a unique identifier in chemical databases, facilitating precise tracking in scientific literature and commercial applications. Recent trends in medicinal chemistry highlight growing interest in indole derivatives due to their diverse biological activities, positioning this compound as potentially valuable for drug discovery programs targeting various therapeutic areas.

From a structural perspective, 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide demonstrates several pharmacologically relevant features. The 1-methyl-2-oxoindoline component is particularly noteworthy, as similar scaffolds appear in several clinically approved drugs. This structural motif is frequently associated with modulation of protein-protein interactions and enzyme inhibition.

Current research applications of CAS 921787-73-7 primarily focus on its potential as a kinase inhibitor or receptor modulator. The compound's sulfamoylphenyl group enhances its ability to interact with biological targets, while the propanamide tail may contribute to improved pharmacokinetic properties. These characteristics align with modern drug design principles emphasizing balanced potency and drug-like properties.

The synthesis of 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide typically involves multi-step organic transformations, with careful attention to protecting group strategies and regioselectivity. Process chemists have developed optimized routes to produce this compound with high purity, essential for reliable biological evaluation. Analytical characterization typically employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy.

In the context of current pharmaceutical trends, this compound's potential applications align with several hot research areas:
- Investigation of small molecule modulators for challenging biological targets
- Development of targeted therapies with improved specificity
- Exploration of new chemical space in drug discovery
- Optimization of drug-like properties in lead compounds

From a commercial perspective, CAS 921787-73-7 is primarily available through specialized chemical suppliers catering to pharmaceutical and biotechnology research. The compound's market availability reflects growing demand for structurally diverse screening compounds in drug discovery programs. Suppliers typically provide comprehensive analytical data and strict quality control measures to ensure research reproducibility.

Researchers frequently inquire about the solubility profile of 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide, which is an important consideration for biological testing. The compound generally shows moderate solubility in DMSO and certain organic solvents, with limited aqueous solubility - a characteristic shared by many drug-like molecules containing aromatic systems.

Stability studies indicate that 921787-73-7 should be stored under controlled conditions to maintain integrity. Recommended storage typically involves protection from light and moisture at temperatures between 2-8°C. These handling requirements are standard for many research compounds and don't present unusual challenges for experienced laboratories.

The intellectual property landscape surrounding 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide shows activity in patent filings, particularly in applications related to kinase inhibition and cancer therapeutics. This patent activity reflects the compound's potential value in medicinal chemistry and suggests ongoing research interest from pharmaceutical organizations.

For researchers considering CAS 921787-73-7 for their projects, several key questions often arise:
- What are the established biological activities of this compound?
- Are there known structure-activity relationships for analogs?
- What synthetic routes are most efficient for scale-up?
- What analytical methods provide optimal characterization?
- How does this compound compare to related indole derivatives in biological assays?

Looking forward, the scientific community anticipates continued exploration of 2-methyl-N-{4-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfamoylphenyl}propanamide and its analogs. The compound's unique structural features position it as a valuable tool for probing biological systems and potentially serving as a starting point for therapeutic development. As research techniques advance and biological understanding grows, new applications for this interesting molecule may emerge.

In summary, 921787-73-7 represents an intriguing example of modern medicinal chemistry, combining multiple pharmacophoric elements into a single scaffold. Its current research applications and future potential make it a compound worth monitoring in the evolving landscape of pharmaceutical science and drug discovery innovation.